Cas no 740796-15-0 (2-chloro-1-4-(trifluoromethyl)pyridin-3-ylethan-1-one)

• Product Name: 2-chloro-1-4-(trifluoromethyl)pyridin-3-ylethan-1-one
• CAS No: 740796-15-0
• MF: C₈H₅ClF₃NO
• MW: 223.579611539841
• CID: 6135825
• PubChem ID: 21864940
• Update Time: 2025-05-19

2-chloro-1-4-(trifluoromethyl)pyridin-3-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-4-(trifluoromethyl)pyridin-3-ylethan-1-one
• SCHEMBL13335565
• 2-chloro-1-[4-(trifluoromethyl)pyridin-3-yl]ethanone
• 740796-15-0
• EN300-1946267
• 2-chloro-1-[4-(trifluoromethyl)pyridin-3-yl]ethan-1-one
• FFSBBKRLHTVURU-UHFFFAOYSA-N

• Inchi： 1S/C8H5ClF3NO/c9-3-7(14)5-4-13-2-1-6(5)8(10,11)12/h1-2,4H,3H2
• InChI Key： FFSBBKRLHTVURU-UHFFFAOYSA-N
• SMILES： ClCC(C1C=NC=CC=1C(F)(F)F)=O

Computed Properties

• Exact Mass: 223.0011760g/mol
• Monoisotopic Mass: 223.0011760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-chloro-1-4-(trifluoromethyl)pyridin-3-ylethan-1-one

Research Brief on 2-chloro-1-4-(trifluoromethyl)pyridin-3-ylethan-1-one (CAS: 740796-15-0)

2-chloro-1-4-(trifluoromethyl)pyridin-3-ylethan-1-one (CAS: 740796-15-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical properties and reactivity. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and potential in drug discovery.

The compound has garnered attention due to its trifluoromethylpyridine moiety, which is known to enhance the metabolic stability and bioavailability of drug candidates. Recent publications have explored its role in the synthesis of kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective JAK2 inhibitors, which are promising candidates for treating myeloproliferative disorders.

In terms of synthetic methodologies, researchers have optimized the preparation of 2-chloro-1-4-(trifluoromethyl)pyridin-3-ylethan-1-one to improve yield and purity. A notable advancement is the use of continuous flow chemistry, which has been shown to reduce reaction times and minimize byproduct formation. This approach, detailed in a recent Organic Process Research & Development article, underscores the growing trend toward sustainable and efficient chemical synthesis in the pharmaceutical industry.

Furthermore, the compound's potential in agrochemical applications has been explored. Studies have indicated its efficacy as a precursor for herbicides and pesticides, with its trifluoromethyl group contributing to enhanced activity and environmental stability. A 2022 report in Pest Management Science highlighted its role in the development of next-generation crop protection agents, addressing the need for safer and more effective solutions in agriculture.

In conclusion, 2-chloro-1-4-(trifluoromethyl)pyridin-3-ylethan-1-one (CAS: 740796-15-0) continues to be a versatile and valuable building block in chemical and pharmaceutical research. Its applications span from drug discovery to agrochemical development, driven by ongoing innovations in synthesis and functionalization. Future research is expected to further expand its utility, particularly in the design of targeted therapies and sustainable agricultural chemicals.